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Compound of Interest

Compound Name: Propargyl-PEG7-acid

Cat. No.: B610269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propargyl-PEG7-acid is a heterobifunctional linker designed for the versatile modification and

bioconjugation of peptides, proteins, and other amine-containing biomolecules. This reagent

features a carboxylic acid group for stable amide bond formation and a terminal propargyl

group (alkyne) for subsequent conjugation via copper-catalyzed azide-alkyne cycloaddition

(CuAAC), a premier "click chemistry" reaction.[1][2][3]

The integrated polyethylene glycol (PEG) spacer, consisting of seven ethylene glycol units,

imparts significant advantages to the target peptide. PEGylation is a well-established strategy

to enhance the pharmacological properties of peptide-based drugs.[4][5] Key benefits include:

Improved Solubility: The hydrophilic PEG chain enhances the solubility of hydrophobic

peptides in aqueous media.[6][7]

Enhanced Stability: The PEG moiety can shield the peptide from proteolytic degradation,

increasing its stability and in vivo half-life.[5][7]

Reduced Immunogenicity: PEGylation can mask antigenic sites on a peptide, reducing its

potential to elicit an immune response.[4]
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Versatile Conjugation: The terminal alkyne group provides a bioorthogonal handle for

covalently linking the peptide to a wide array of molecules, such as fluorescent dyes,

imaging agents, cytotoxic drugs, or other biomolecules functionalized with an azide group.[2]

These application notes provide detailed protocols for the two-stage functionalization of

peptides using Propargyl-PEG7-acid: (1) initial conjugation to the peptide via amide bond

formation and (2) subsequent bioconjugation using click chemistry.

Reagent Specifications
Quantitative data and chemical properties of Propargyl-PEG7-acid are summarized below.

Purity levels are typically high, ensuring reproducibility in conjugation reactions.

Property Value Reference(s)

CAS Number 2093154-00-6 [1][3]

Molecular Formula C₁₈H₃₂O₉ [3]

Molecular Weight ~392.5 g/mol [2]

Purity ≥95-98% [2]

Functional Groups
Carboxylic Acid (-COOH),

Propargyl (-C≡CH)
[1]

Storage Store desiccated at -20°C [3][8]

Experimental Workflows and Signaling Pathways
The functionalization process is a sequential, two-step procedure. First, the carboxylic acid of

Propargyl-PEG7-acid is activated and reacted with a primary amine on the peptide. Second,

the newly introduced alkyne handle is used for the click reaction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://broadpharm.com/product-categories/peg-linkers/propargyl-peg
https://www.benchchem.com/product/b610269?utm_src=pdf-body
https://www.benchchem.com/product/b610269?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB53134213_EN.htm
https://www.xinyanbm.com/product/19991.html
https://www.xinyanbm.com/product/19991.html
https://broadpharm.com/product-categories/peg-linkers/propargyl-peg
https://broadpharm.com/product-categories/peg-linkers/propargyl-peg
https://amp.chemicalbook.com/ProductChemicalPropertiesCB53134213_EN.htm
https://www.xinyanbm.com/product/19991.html
https://axispharm.com/wp-content/uploads/Protocol-for-PEG-Acid-Reagents.pdf
https://www.benchchem.com/product/b610269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Amide Coupling

Step 2: Click Chemistry (CuAAC)

Peptide
(with -NH2 group)

Propargyl-PEG7-Peptide
(Alkyne-functionalized)

Stable Amide Bond

Propargyl-PEG7-acid
(-COOH)

EDC / NHS

Activation

Cu(I) Catalyst
(e.g., CuSO4/Ascorbate)

Azide-modified Molecule
(e.g., Dye, Drug, Biotin)

Final Peptide Conjugate

Stable Triazole Linkage
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CuAAC Reaction

Catalyst

R1-C≡CH

+

N3-R2

→

Cu(I)
Ascorbate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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